5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[(2,4-dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C25H20N2O5/c1-31-20-14-13-17(22(16-20)32-2)15-21-23(28)26(18-9-5-3-6-10-18)25(30)27(24(21)29)19-11-7-4-8-12-19/h3-16H,1-2H3
• InChI Key: SMHQHZCYNXEDSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N(C(=O)N(C2=O)C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C25H20N2O5
• Molecular Weight: 428.4 g/mol

Description

5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione, also known as DMPD, is a synthetic compound with a wide range of applications in scientific research. DMPD is a stable and non-toxic compound that can be used in a variety of laboratory experiments. It has been used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Polymerization Properties

• Research into new olefin polymerization catalysts includes the study of ligands similar to 5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione. These ligands, when combined with palladium or nickel, show promise in polymerization behavior, potentially leading to new materials with unique properties (Schmid et al., 2001).

Synthesis of Triazine Derivatives

• The compound's structure lends itself to the synthesis of triazine derivatives, which are important in various chemical reactions. This synthesis pathway offers insights into novel chemical transformations (Chau, Malanda, & Milcent, 1997).

Photophysical Studies

• Similar compounds have been studied for their photophysical properties. These studies are significant in understanding how solvent structure and polarity affect the photophysical behavior of complex molecules, which is crucial in fields like photochemistry and material science (Şenol et al., 2020).

Catalytic Applications

• Research into catalysts based on similar compounds has shown potential applications in various chemical reactions. This includes the synthesis of new materials and the development of more efficient chemical processes (Spencer et al., 2009).

Synthesis of Nitrogen-Containing Heterocycles

• The synthesis of nitrogen-containing spiro heterocycles using similar compounds has been explored. This synthesis is important in the development of pharmaceuticals and complex organic molecules (Aggarwal, Vij, & Khurana, 2014).

Hyperbranched Polyimides

• Compounds similar to 5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-diphenyl-1,3-diazinane-2,4,6-trione have been used in the synthesis of hyperbranched aromatic polyimides. These materials have applications in high-performance plastics and electronics due to their unique thermal and mechanical properties (Yamanaka, Jikei, & Kakimoto, 2000).